Cas no 313525-17-6 ((4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetic acid)
(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetic acid
- CHEMBL1596603
- BDBM41825
- CS-0316200
- SMR000135399
- 2-(3-keto-4,5-dimethoxy-phthalan-1-yl)acetic acid
- AKOS001024820
- 2-(4,5-DIMETHOXY-3-OXO-1,3-DIHYDRO-1-ISOBENZOFURANYL)ACETIC ACID
- HMS1369O01
- 2-(4,5-dimethoxy-3-oxo-1H-2-benzofuran-1-yl)acetic acid
- 2-(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetic acid
- AKOS016383042
- MLS000530421
- Z56777214
- cid_2863889
- STL372652
- 2-(4,5-dimethoxy-3-oxo-1,3-dihydroisobenzofuran-1-yl)acetic acid
- SR-01000388347
- VS-08787
- Oprea1_470077
- BBL028468
- 2-(4,5-dimethoxy-3-oxidanylidene-1H-2-benzofuran-1-yl)ethanoic acid
- SCHEMBL7830543
- HMS2360A16
- 313525-17-6
- SR-01000388347-1
- 2-(4,5-dimethoxy-3-oxo-1H-isobenzofuran-1-yl)acetic acid
- ChemDiv2_000309
- CCG-103035
-
- Inchi: 1S/C12H12O6/c1-16-7-4-3-6-8(5-9(13)14)18-12(15)10(6)11(7)17-2/h3-4,8H,5H2,1-2H3,(H,13,14)
- InChI Key: KAZZPXMHIZJNFS-UHFFFAOYSA-N
- SMILES: O1C(C2C(=C(C=CC=2C1CC(=O)O)OC)OC)=O
Computed Properties
- Exact Mass: 252.06338810Da
- Monoisotopic Mass: 252.06338810Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 82.1Ų
(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| OTAVAchemicals | 3459746-100MG |
2-(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetic acid |
313525-17-6 | 95% | 100MG |
$250 | 2023-07-05 | |
| OTAVAchemicals | 3459746-250MG |
2-(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetic acid |
313525-17-6 | 95% | 250MG |
$300 | 2023-07-05 | |
| OTAVAchemicals | 3459746-500MG |
2-(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetic acid |
313525-17-6 | 95% | 500MG |
$375 | 2023-07-05 | |
| A2B Chem LLC | AU96183-100mg |
2-(4,5-dimethoxy-3-oxo-1,3-dihydroisobenzofuran-1-yl)acetic acid |
313525-17-6 | 95% | 100mg |
$478.00 | 2024-04-20 | |
| A2B Chem LLC | AU96183-250mg |
2-(4,5-dimethoxy-3-oxo-1,3-dihydroisobenzofuran-1-yl)acetic acid |
313525-17-6 | 95% | 250mg |
$534.00 | 2024-04-20 | |
| A2B Chem LLC | AU96183-500mg |
2-(4,5-dimethoxy-3-oxo-1,3-dihydroisobenzofuran-1-yl)acetic acid |
313525-17-6 | 95% | 500mg |
$617.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1386870-500mg |
2-(4,5-Dimethoxy-3-oxo-1,3-dihydroisobenzofuran-1-yl)acetic acid |
313525-17-6 | 98% | 500mg |
¥6039.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1386870-1g |
2-(4,5-Dimethoxy-3-oxo-1,3-dihydroisobenzofuran-1-yl)acetic acid |
313525-17-6 | 98% | 1g |
¥10927.00 | 2024-08-02 |
(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on (4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetic acid
(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetic acid and Its Significance in Modern Chemical Biology
The compound with the CAS number 313525-17-6, specifically identified as (4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetic acid, represents a fascinating molecule with potential applications in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzofuran core structure adorned with methoxy and carboxylic acid functional groups, has garnered attention due to its structural complexity and the diverse biological activities it may exhibit.
In recent years, there has been a growing interest in exploring the therapeutic potential of benzofuran derivatives. These compounds are known for their structural versatility and ability to interact with various biological targets. The presence of the 4,5-dimethoxy substituents and the 3-oxo group in the benzofuran ring enhances the molecule's reactivity and makes it a promising candidate for further investigation. The carboxylic acid moiety at the 1-position provides an additional site for chemical modification, enabling the synthesis of derivatives with tailored biological properties.
The significance of this compound is further underscored by its potential role in modulating biological pathways. Benzofuran derivatives have been reported to exhibit a wide range of pharmacological activities, including anti-inflammatory, antioxidant, and anticancer effects. The specific arrangement of functional groups in (4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetic acid suggests that it may interact with enzymes and receptors involved in these pathways. For instance, the carboxylic acid group could serve as a hydrogen bond acceptor or participate in ionic interactions with biological targets, while the methoxy groups may influence electron distribution and enhance binding affinity.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The benzofuran scaffold is particularly attractive due to its presence in numerous natural products and pharmaceuticals. Researchers have been exploring various modifications to this core structure to develop novel bioactive molecules. The compound (4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetic acid, with its unique substitution pattern, represents a valuable starting point for such investigations.
In vitro studies have begun to unravel the potential biological activities of this compound. Initial experiments suggest that it may possess inhibitory effects on certain enzymes implicated in inflammation and cancer progression. The precise mechanism of action remains to be fully elucidated, but preliminary data indicate that the interaction between this molecule and its target proteins is mediated by specific hydrogen bonding interactions and hydrophobic effects. These findings are particularly intriguing given the growing recognition of enzyme inhibition as a key strategy in developing therapeutic agents.
The synthesis of (4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetic acid presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules efficiently using multi-step reactions involving cyclization, functional group transformations, and protective group strategies. The development of efficient synthetic routes is crucial for enabling further exploration of its biological properties.
One of the most promising areas for exploration is the use of this compound as a scaffold for drug design. By modifying specific functional groups or introducing new substituents, researchers can generate libraries of derivatives with enhanced potency and selectivity. Computational methods such as molecular docking and virtual screening are being employed to predict the binding modes of these derivatives to biological targets. This approach allows for rapid identification of lead compounds that can be further optimized through experimental validation.
The potential applications of this compound extend beyond traditional pharmaceuticals. It may also find utility in agrochemicals or as a building block for materials science applications. For instance, its ability to form stable complexes with metal ions could make it useful in catalysis or as a component in metal-based sensors.
In conclusion, (4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetic acid (CAS no 313525-17-6) is a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its unique substitution pattern and functional groups make it a promising candidate for further investigation into various biological pathways. As research continues to uncover new applications for heterocyclic compounds like this one, we can expect to see continued innovation in both academic research and industrial applications.
313525-17-6 ((4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)